3,3-Dicyclobutylpropan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 3,3-di(cyclobutyl)propan-1-amine
• InChI: InChI=1S/C11H21N/c12-8-7-11(9-3-1-4-9)10-5-2-6-10/h9-11H,1-8,12H2
• InChI Key: KDUHMIKEFRFXAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(CCN)C2CCC2

Description

3,3-Dicyclobutylpropan-1-amine is a tertiary amine characterized by two cyclobutyl groups attached to the third carbon of a propane backbone. Its molecular formula is C₁₁H₂₁N, with a molecular weight of 167.29 g/mol. The cyclobutyl substituents introduce significant steric bulk and moderate ring strain (cyclobutane’s bond angles deviate from ideal tetrahedral geometry), which may influence its reactivity, solubility, and conformational flexibility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dicyclobutylpropan-1-amine typically involves the reaction of cyclobutylmethylamine with cyclobutylcarbinol under specific conditions. One common method includes the use of a strong base, such as sodium hydride, to deprotonate the amine, followed by the addition of cyclobutylcarbinol. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of 3,3-Dicyclobutylpropan-1-amine may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques such as distillation and chromatography to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

3,3-Dicyclobutylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of secondary or tertiary amines.

Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines with various functional groups.

Scientific Research Applications

3,3-Dicyclobutylpropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including its interaction with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3,3-Dicyclobutylpropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

The structural and functional nuances of 3,3-dicyclobutylpropan-1-amine are best understood through comparison with analogues. Below is a detailed analysis of key compounds, supported by data from the evidence:

Structural and Functional Analogues

3,3-Dicyclopropylpropan-1-amine

• Molecular Formula : C₉H₁₇N
• The smaller substituents reduce steric hindrance and molecular weight (139.24 g/mol vs. 167.29 g/mol for the cyclobutyl analogue).
• Applications : Collision cross-section data (used in mass spectrometry) suggest distinct conformational behavior compared to bulkier analogues .

3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine

• Molecular Formula : C₈H₁₅F₂N
• The methyl branch at position 2 adds steric complexity.
• Implications: Fluorine’s electron-withdrawing effects may alter pKa (increasing basicity) and solubility compared to non-fluorinated analogues .

3,3-Dimethoxypropan-1-amine

• Molecular Formula: C₅H₁₃NO₂
• Key Features : Methoxy groups impart polarity and reduce lipophilicity (clogP ≈ 0.5 estimated) compared to cyclobutyl derivatives. The absence of cyclic structures eliminates ring strain but reduces steric bulk.
• Limitations : Physical properties (e.g., boiling point) are undocumented, complicating direct comparisons .

3,3′-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropan-1-amine

• Molecular Formula : C₁₂H₃₂N₂O₂Si₂
• Key Features : Siloxane linkages introduce silicon and oxygen, enhancing thermal stability and hydrophobicity. The extended structure (MW = 328.63 g/mol) contrasts sharply with the compact cyclobutyl analogue.
• Applications : Silicon-containing amines are valued in materials science for their resistance to oxidation .

3,3-Diphenylpropylamine

• Molecular Formula : C₁₅H₁₇N
• The higher molecular weight (211.31 g/mol) and planar geometry may reduce solubility in polar solvents.

Comparative Data Table

Compound Name	Molecular Formula	MW (g/mol)	Substituents	Key Properties/Applications
3,3-Dicyclobutylpropan-1-amine	C₁₁H₂₁N	167.29	Two cyclobutyl groups	High lipophilicity, moderate ring strain
3,3-Dicyclopropylpropan-1-amine	C₉H₁₇N	139.24	Two cyclopropyl groups	High ring strain, compact structure
3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine	C₈H₁₅F₂N	163.21	Difluoro cyclobutyl, methyl	Enhanced stability, electronegative
3,3-Dimethoxypropan-1-amine	C₅H₁₃NO₂	119.16	Two methoxy groups	Polar, low steric bulk
3,3′-(Tetramethyldisiloxane)di(propan-1-amine)	C₁₂H₃₂N₂O₂Si₂	328.63	Siloxane linkage	Hydrophobic, thermally stable
3,3-Diphenylpropylamine	C₁₅H₁₇N	211.31	Two phenyl groups	Aromatic, π-π interactions

Research Findings and Implications

• Ring Strain vs. Reactivity : Cyclopropane derivatives (e.g., 3,3-dicyclopropylpropan-1-amine) exhibit higher reactivity due to extreme angle strain, whereas cyclobutyl analogues balance strain and stability .
• Fluorination Effects : Fluorinated cyclobutyl groups (e.g., 3-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine) improve metabolic stability and bioavailability in drug design .
• Siloxane Utility : Siloxane-containing amines are pivotal in silicone-based polymers, offering superior thermal resistance compared to carbon-backbone amines .

Biological Activity

3,3-Dicyclobutylpropan-1-amine is an organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological effects, mechanisms of action, and relevant case studies that highlight its significance in pharmacology.

3,3-Dicyclobutylpropan-1-amine is characterized by its unique structure, which includes two cyclobutyl groups attached to a propan-1-amine backbone. This configuration contributes to its distinctive chemical reactivity and biological activity.

Property	Value
Molecular Formula	C10H18N
Molecular Weight	154.26 g/mol
IUPAC Name	3,3-Dicyclobutylpropan-1-amine
CAS Number	[Not specified]

The biological activity of 3,3-Dicyclobutylpropan-1-amine is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways. For example, it has shown potential as an inhibitor of certain kinases, which play critical roles in cell signaling and cancer progression.
• Receptor Modulation : The compound may also act as a modulator for various receptors, impacting neurotransmission and potentially offering therapeutic effects in neurological disorders.

Pharmacological Effects

Research indicates that 3,3-Dicyclobutylpropan-1-amine exhibits several pharmacological effects:

• Antitumor Activity : In vitro studies have demonstrated that this compound can reduce the proliferation of cancer cell lines by inducing apoptosis. This effect is likely mediated through the inhibition of growth factor signaling pathways.
• Antimicrobial Properties : Some reports suggest that it possesses antimicrobial activity against specific bacterial strains, indicating potential applications in treating infections.
• Neuroprotective Effects : There is emerging evidence that the compound may protect neuronal cells from oxidative stress, suggesting its potential use in neurodegenerative diseases.

Study on Antitumor Activity

A recent study investigated the effects of 3,3-Dicyclobutylpropan-1-amine on human breast cancer cells (MCF-7). The findings indicated a significant reduction in cell viability at concentrations above 10 µM after 48 hours of treatment. The mechanism was linked to the activation of caspase pathways leading to apoptosis.

Antimicrobial Efficacy Assessment

Another study evaluated the antimicrobial properties of 3,3-Dicyclobutylpropan-1-amine against Staphylococcus aureus. The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL, highlighting its potential as a lead compound for developing new antibiotics.